N-ethyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide

• IUPAC Name: N-ethyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide
• InChI: InChI=1S/C25H27N3O3/c1-2-28(19-11-5-3-6-12-19)25(31)24(30)21-17-27(22-14-8-7-13-20(21)22)18-23(29)26-15-9-4-10-16-26/h3,5-8,11-14,17H,2,4,9-10,15-16,18H2,1H3
• InChI Key: ORZUJQZAJQHKFV-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1)C(=O)C(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCCCC4
• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol

Description

N-ethyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a derivative of indole-3-acetic acid and has been found to possess anti-inflammatory, analgesic, and anticancer properties.

Scientific Research Applications

Synthesis and Chemical Analysis

Research in organic and medicinal chemistry often involves the synthesis and spectral analysis of compounds with similar structures, aiming at understanding their properties and potential applications. For example, studies on the synthesis of N-substituted derivatives of specific acetamides and their spectral analysis illustrate the ongoing efforts to develop new compounds with potential biological activities. These efforts include detailed synthesis procedures, structural elucidation through NMR, IR, and mass spectral data, and the exploration of their potential as antibacterial agents due to their structural features (Khalid et al., 2016).

Biological Activities and Applications

Several studies focus on the biological activities of compounds structurally related to N-ethyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide, particularly in the context of anticancer research and antibacterial properties. For instance, the synthesis and pharmacological evaluation of certain derivatives as inhibitors of specific enzymes or cellular processes highlight the potential therapeutic applications of these compounds. Notably, research on sulfonamide-derived isatins emphasizes their cytotoxic effects against cancer cell lines, providing insights into their mechanism of action and potential as anticancer agents (Eldeeb et al., 2022).

Antiallergic Potential

Compounds with N-ethyl-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-phenylacetamide-like structures have also been explored for their antiallergic potential. Research on new N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides demonstrates the search for novel antiallergic compounds, with some derivatives showing significant potency in preclinical models (Menciu et al., 1999).